Cas no 1584713-38-1 (2-(3,5-Difluorophenyl)butanedioic acid)

• Product Name: 2-(3,5-Difluorophenyl)butanedioic acid
• CAS No: 1584713-38-1
• MF: C₁₀H₈F₂O₄
• MW: 230.164930343628
• CID: 5874523
• PubChem ID: 144594460
• Update Time: 2025-10-30

2-(3,5-Difluorophenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• EN300-704794
• 2-(3,5-difluorophenyl)butanedioic acid
• 1584713-38-1
• 2-(3,5-Difluorophenyl)butanedioic acid

• Inchi： 1S/C10H8F2O4/c11-6-1-5(2-7(12)3-6)8(10(15)16)4-9(13)14/h1-3,8H,4H2,(H,13,14)(H,15,16)
• InChI Key： WBIKUYDEWRWFBJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C(=O)O)CC(=O)O)F

Computed Properties

• Exact Mass: 230.03906506g/mol
• Monoisotopic Mass: 230.03906506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(3,5-Difluorophenyl)butanedioic acid

2-(3,5-Difluorophenyl)butanedioic Acid: A Comprehensive Overview

2-(3,5-Difluorophenyl)butanedioic acid, also known by its CAS number CAS No. 1584713-38-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a butanedioic acid backbone with a 3,5-difluorophenyl substituent. The presence of fluorine atoms at the 3 and 5 positions of the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable building block for various applications.

The synthesis of 2-(3,5-Difluorophenyl)butanedioic acid typically involves multi-step organic reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the phenyl-substituted butanedioic acid framework. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive areas such as drug discovery.

In terms of chemical properties, 2-(3,5-Difluorophenyl)butanedioic acid exhibits a high degree of stability under normal conditions. Its solubility in polar solvents is significantly influenced by the electron-withdrawing effects of the fluorine atoms on the phenyl ring. This property makes it an ideal candidate for use in polar solvent-based reactions or as a component in formulations requiring controlled release mechanisms.

The application of CAS No. 1584713-38-1 spans across multiple industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds targeting various diseases. Recent studies have highlighted its potential as a lead molecule in anti-inflammatory drug development due to its ability to modulate key inflammatory pathways. Additionally, in materials science, this compound is being explored for its role in creating advanced polymers with tailored mechanical and thermal properties.

Recent research has also delved into the environmental impact of 2-(3,5-Difluorophenyl)butanedioic acid. Studies have shown that under specific biodegradation conditions, this compound can be effectively metabolized by microbial communities without posing significant risks to aquatic ecosystems. This finding is particularly important for industries relying on large-scale production or disposal of this compound.

In conclusion, 2-(3,5-Difluorophenyl)butanedioic acid, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As advancements in synthetic methods and material science progress, we can expect even more innovative uses for this compound in the near future.